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Abstract
Methyl 6-acetoxyangolensate, a naturally occurring limonoid, has garnered significant interest

within the scientific community for its notable biological activities, including antimalarial and

insecticidal properties. This technical guide provides a comprehensive overview of the known

physical and chemical properties of this compound. It details its biological effects with available

quantitative data and outlines generalized experimental protocols for its isolation and bioactivity

assessment. Furthermore, a plausible signaling pathway potentially modulated by this class of

compounds is visualized to aid in understanding its mechanism of action. This document is

intended to serve as a foundational resource for researchers engaged in the study and

development of Methyl 6-acetoxyangolensate for potential therapeutic or agricultural

applications.

Introduction
Methyl 6-acetoxyangolensate is a tetranortriterpenoid belonging to the limonoid class of

secondary metabolites.[1] These highly oxygenated molecules are predominantly found in plant

families such as Meliaceae and Rutaceae. First isolated from species like Khaya senegalensis,
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Guarea thompsonii, and Lansium domesticum, Methyl 6-acetoxyangolensate is one of many

limonoids that exhibit a wide spectrum of biological activities.[1][2] Structurally, it is a derivative

of methyl angolensate. This guide synthesizes the current knowledge on the physical and

chemical characteristics of Methyl 6-acetoxyangolensate, its biological effects, and the

methodologies employed in its study.

Physicochemical Properties
The available data on the physical and chemical properties of Methyl 6-acetoxyangolensate
are summarized below. It is important to note that specific quantitative data for properties such

as melting point and solubility are not readily available in the public domain and are often

reported as "no data available" in safety data sheets.

Table 1: Physical and Chemical Properties of Methyl 6-acetoxyangolensate

Property Value Reference

Chemical Formula C₂₉H₃₆O₉ [1]

Molecular Weight 528.60 g/mol [1]

Appearance Data not available

Melting Point Data not available

Solubility Data not available

IUPAC Name

methyl

(1S,3aS,4S,4aR,6R,6aS,10aR,

10bR,12aR)-4,4,6a,10b-

tetramethyl-1-(furan-3-yl)-11-

oxo-

1,3a,4,4a,5,6,6a,9,10,10a,10b,

11-dodecahydro-2H,7H-

oxireno[2',3':8,8a]naphtho[1,2-

b]pyrano[4,3-e]pyran-6-yl

acetate

CAS Number 16566-88-4 [1]
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Biological Activities
Methyl 6-acetoxyangolensate has demonstrated promising bioactivities, particularly in the

realms of antimalarial and insecticidal (antifeedant) effects.

Antimalarial Activity
The compound has been evaluated for its efficacy against the malaria parasite, Plasmodium

falciparum. The reported inhibitory concentrations highlight its potential as a lead compound for

the development of new antimalarial agents.

Table 2: In Vitro Antimalarial Activity of Methyl 6-acetoxyangolensate

Parasite Strain IC₅₀ (µM) IC₅₀ (µg/mL) Reference

P. falciparum (K1,

multidrug-resistant)
7.2 - [3]

P. falciparum - 2.4 - 9.7 [1]

Insecticidal (Antifeedant) Activity
Methyl 6-acetoxyangolensate exhibits antifeedant properties against certain insect larvae,

suggesting its potential use in agriculture as a natural pest control agent.

Table 3: Antifeedant Activity of Methyl 6-acetoxyangolensate

Insect Species Concentration Activity Reference

Spodoptera littoralis 1000 µg/mL 25.8% antifeeding rate [4]

Experimental Protocols
While detailed, step-by-step protocols for the isolation and bioassays of Methyl 6-
acetoxyangolensate are not explicitly available in the reviewed literature, this section outlines

generalized methodologies based on common practices for limonoid research.
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Isolation and Purification
The isolation of Methyl 6-acetoxyangolensate typically involves the extraction of plant

material (e.g., seeds, bark) followed by chromatographic separation.

Plant Material (e.g., seeds, bark)

Solvent Extraction (e.g., with hexane, ethyl acetate)

Crude Extract

Column Chromatography (Silica Gel)

Fractions

Preparative HPLC

Pure Methyl 6-acetoxyangolensate

Structure Elucidation (NMR, MS)

Click to download full resolution via product page
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Figure 1: Generalized workflow for the isolation of Methyl 6-acetoxyangolensate.

Extraction: Dried and powdered plant material is subjected to sequential extraction with

solvents of increasing polarity, such as hexane, ethyl acetate, and methanol.

Chromatography: The crude extract is then fractionated using column chromatography over

silica gel.

Purification: Fractions containing the target compound are further purified using techniques

like preparative High-Performance Liquid Chromatography (HPLC).

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

In Vitro Antimalarial Assay
The antimalarial activity is commonly assessed using a SYBR Green I-based fluorescence

assay.

Parasite Culture:P. falciparum is cultured in human erythrocytes in a suitable culture medium.

Drug Dilution: A stock solution of Methyl 6-acetoxyangolensate is prepared and serially

diluted in a 96-well plate.

Incubation: Synchronized ring-stage parasites are added to the wells and incubated for a

defined period (e.g., 72 hours).

Fluorescence Measurement: After incubation, a lysis buffer containing SYBR Green I is

added. The fluorescence, which is proportional to the amount of parasitic DNA, is measured

using a fluorescence plate reader.

IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting

the percentage of parasite growth inhibition against the log of the drug concentration.

Insect Antifeedant Bioassay
The antifeedant activity can be determined using a choice or no-choice bioassay.
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Leaf Disc Preparation: Leaf discs of a suitable host plant are treated with a known

concentration of Methyl 6-acetoxyangolensate dissolved in a solvent. Control discs are

treated with the solvent alone.

Insect Exposure: Larvae of the test insect are placed in a petri dish containing both treated

and control leaf discs (choice test) or only treated discs (no-choice test).

Consumption Measurement: After a specific period, the area of the leaf disc consumed by

the larvae is measured.

Calculation: The antifeedant index or percentage of feeding inhibition is calculated based on

the difference in consumption between the treated and control discs.

Potential Signaling Pathway
The precise molecular mechanism of action for Methyl 6-acetoxyangolensate has not been

elucidated. However, studies on other limonoids suggest potential interactions with key cellular

signaling pathways. For instance, some limonoids have been shown to inhibit Heat Shock

Protein 90 (Hsp90), a molecular chaperone involved in the folding and stability of numerous

client proteins, many of which are critical for cell survival and proliferation. Inhibition of Hsp90

can lead to the degradation of these client proteins, ultimately triggering apoptosis. The

following diagram illustrates a generalized Hsp90 inhibition pathway that could be relevant for

Methyl 6-acetoxyangolensate.
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Figure 2: A generalized diagram of Hsp90 inhibition by a limonoid, leading to apoptosis.
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Conclusion
Methyl 6-acetoxyangolensate is a promising natural product with demonstrated antimalarial

and insecticidal activities. While foundational data on its physicochemical properties and

biological effects are available, further research is required to fully characterize this compound.

Specifically, detailed studies on its solubility, melting point, and other physical constants are

needed. Elucidation of its precise mechanism of action and the signaling pathways it modulates

will be crucial for its development as a therapeutic or agricultural agent. This guide provides a

consolidated resource to facilitate and encourage further investigation into this intriguing

limonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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